Cas no 100051-94-3 (4-[(2-Thienylmethyl)amino]-1-methylpiperidine)

• Product Name: 4-[(2-Thienylmethyl)amino]-1-methylpiperidine
• CAS No: 100051-94-3
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• CID: 2861053
• Update Time: 2023-08-10

4-[(2-Thienylmethyl)amino]-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Thienylmethyl)amino]-1-methylpiperidine
• 4-[(2-Thienylmethyl)amino]-1-methyl piperidine
• 1-methyl-N-[(thiophen-2-yl)methyl]piperidin-4-amine
• Z90539342

• Inchi： 1S/C11H18N2S/c1-13-6-4-10(5-7-13)12-9-11-3-2-8-14-11/h2-3,8,10,12H,4-7,9H2,1H3
• InChI Key： ISKKJDIJKWZVRN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC1CCN(C)CC1

Computed Properties

• Exact Mass: 210.11907g/mol
• Monoisotopic Mass: 210.11907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 210.34g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 43.5